Cas no 2411226-80-5 (N-[2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide)

• Product Name: N-[2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide
• CAS No: 2411226-80-5
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 6571670
• PubChem ID: 154880208
• Update Time: 2025-10-23

N-[2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411226-80-5
• N-[2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide
• Z3687602838
• EN300-7546140

• Inchi： 1S/C15H16N2O2S/c1-10-14(11-5-3-2-4-6-11)17-13(20-10)7-8-16-15(18)12-9-19-12/h2-6,12H,7-9H2,1H3,(H,16,18)
• InChI Key： DGZJXHXHHOPORZ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C2C=CC=CC=2)N=C1CCNC(C1CO1)=O

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.8Ų

Additional information on N-[2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide

N-[2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide: A Comprehensive Overview

The compound N-[2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide, identified by the CAS number 2411226805, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides and features a unique combination of structural elements that contribute to its distinct properties. The molecule's structure includes a thiazole ring, an oxirane (epoxide) group, and a carboxamide functional group, making it a versatile candidate for research and development in fields such as drug discovery and material science.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their diverse biological activities. The presence of the thiazole ring in this compound suggests potential anti-inflammatory, antioxidant, or antimicrobial properties. Researchers have been particularly interested in the substitution patterns on the thiazole ring, as these can significantly influence the compound's bioavailability and efficacy. For instance, the methyl and phenyl substituents on the thiazole ring may enhance the molecule's stability and lipophilicity, which are crucial factors for drug design.

The oxirane (epoxide) group in this compound adds another layer of complexity to its structure. Epoxides are known for their reactivity under certain conditions, making them valuable intermediates in organic synthesis. In this case, the epoxide group could serve as a reactive site for further functionalization or as a protective group during synthesis. Recent advancements in epoxide chemistry have explored their use in click chemistry and bioconjugation reactions, opening new avenues for this compound's application in drug delivery systems.

The carboxamide functional group is another key feature of this molecule. Carboxamides are widely used in pharmaceuticals due to their ability to form hydrogen bonds, which can enhance solubility and bioavailability. Additionally, carboxamides can act as bioisosteres or scaffolds for designing bioactive molecules. Recent research has focused on optimizing carboxamide-containing compounds for specific therapeutic targets, such as kinases or proteases.

From a synthetic perspective, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis likely involves the formation of the thiazole ring via condensation reactions followed by functionalization with the oxirane and carboxamide groups. Researchers have been exploring greener synthetic methods to reduce environmental impact while maintaining high yields and purity.

In terms of applications, this compound could find use in several areas:

• Pharmaceuticals: As a lead compound for drug discovery programs targeting specific disease states such as cancer or inflammation.
• Materials Science: As a building block for advanced materials with tailored mechanical or electronic properties.
• Agricultural Chemistry: As a potential candidate for developing new pesticides or herbicides with reduced environmental impact.

Recent studies have also investigated the toxicological profile of similar compounds to assess their safety for human use. These studies typically involve in vitro assays to evaluate cytotoxicity and genotoxicity, followed by in vivo testing in animal models. While specific data on this compound are not yet available, preliminary findings suggest that careful optimization of substituents could minimize potential adverse effects while retaining desirable biological activity.

In conclusion, N-[2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide represents an exciting addition to the arsenal of advanced organic compounds available for research and development. Its unique structure combines several functional groups with promising biological properties, making it a valuable candidate for future innovations across multiple disciplines.